2-[6-cyclopropyl-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]-N-(1,5-dimethyl-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-[6-cyclopropyl-3-methyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-1-yl]-N-(1,5-dimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C18H19F3N6O/c1-9-16-12(18(19,20)21)6-13(11-4-5-11)24-17(16)27(25-9)8-15(28)23-14-7-22-26(3)10(14)2/h6-7,11H,4-5,8H2,1-3H3,(H,23,28)
• InChI Key: PILZJTCFXZKVEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)NC(=O)CN2C3=C(C(=N2)C)C(=CC(=N3)C4CC4)C(F)(F)F
• Molecular Formula: C18H19F3N6O
• Molecular Weight: 392.4 g/mol

Description

This chemical compound falls under a class of chemicals known for their complex molecular structures and potential for various applications in chemistry and materials science.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step chemical reactions. For example, a related compound, 3,6-Dimethyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, was prepared through intramolecular cyclization and N-allylation or N-propargyl alkylation followed by condensation with arylnitrile oxides (Rahmouni et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds in this category often involves complex arrangements of atoms. For instance, the synthesis and crystal structure of similar pyrazole derivatives have been studied, showing the intricate molecular configurations these compounds can possess (Shen et al., 2012).

Chemical Reactions and Properties

Compounds like this one undergo various chemical reactions, contributing to a rich chemistry. For instance, acylation reactions leading to new derivatives of pyrazolo[4,3-b]pyridine have been documented (Ibrahim et al., 2011).

Scientific Research Applications

Synthesis and Biological Activities

Research has been conducted on the synthesis and antimicrobial activity of new heterocycles incorporating antipyrine moiety, showcasing the versatility of pyrazole and pyridine derivatives in the realm of medicinal chemistry. Such studies emphasize the potential of these compounds in developing antimicrobial agents, highlighting their significance in addressing challenges related to microbial resistance (Bondock et al., 2008).

Antioxidant and Antitumor Evaluation

Novel isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one have been synthesized, exhibiting promising antioxidant and antitumor activities. These findings illustrate the potential of such derivatives in the development of new therapeutic agents, further underlining the importance of structural diversity in drug discovery (Rahmouni et al., 2014).

Inhibitory and Anticancer Properties

Research into novel five-lipoxygenase activity protein inhibitors, including those labeled with carbon-14 and deuterium, has demonstrated significant advancements in understanding the pharmacokinetic properties of such compounds. This work underscores the role of structural modifications in enhancing the efficacy and specificity of enzyme inhibitors, potentially leading to the development of targeted therapies for inflammatory and cancerous conditions (Latli et al., 2015).